2,4-Dimethyl-6-prop-2-enylaniline

• IUPAC Name: 2,4-dimethyl-6-prop-2-enylaniline
• InChI: InChI=1S/C11H15N/c1-4-5-10-7-8(2)6-9(3)11(10)12/h4,6-7H,1,5,12H2,2-3H3
• InChI Key: AWXIDODOHMKKNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)CC=C)N)C
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol

Description

2,4-Dimethyl-6-prop-2-enylaniline, also known as DMPA, is a chemical compound that belongs to the family of anilines. It is widely used in scientific research due to its unique properties and diverse applications.

Scientific Research Applications

2,4-Dimethyl-6-prop-2-enylaniline has numerous scientific research applications, including the synthesis of novel organic compounds, the development of new drugs, and the study of protein-ligand interactions. It is also used as a reagent in analytical chemistry, such as in gas chromatography-mass spectrometry (GC-MS) analysis.

Mechanism of Action

2,4-Dimethyl-6-prop-2-enylaniline is a small molecule that can interact with various biological targets, such as enzymes and receptors. Its mechanism of action depends on the specific target it binds to. For example, 2,4-Dimethyl-6-prop-2-enylaniline can inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2,4-Dimethyl-6-prop-2-enylaniline has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-microbial activities. It can also modulate the immune system and affect neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-Dimethyl-6-prop-2-enylaniline in lab experiments is its high purity and stability, which ensures reproducibility and accuracy of results. However, one limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are numerous future directions for 2,4-Dimethyl-6-prop-2-enylaniline research, including the development of new drugs based on its structure and the study of its interactions with specific biological targets. Additionally, the use of 2,4-Dimethyl-6-prop-2-enylaniline in nanotechnology and materials science is an emerging field that holds promise for new applications. Further research is needed to fully understand the potential of this versatile compound.
Conclusion:
In conclusion, 2,4-Dimethyl-6-prop-2-enylaniline is a valuable chemical compound that has diverse scientific research applications. Its unique properties and potential for new discoveries make it an exciting area of study for researchers in various fields.

Synthesis Methods

2,4-Dimethyl-6-prop-2-enylaniline can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylphenol with propargyl bromide, followed by amination with aniline. The final product is obtained through a purification process that involves recrystallization.